methyl 6-fluoro-5-methyl-1H-indole-2-carboxylate

• Molecular Formula: C11H10FNO2
• Molecular Weight: 207.20 g/mol
• IUPAC Name: methyl 6-fluoro-5-methyl-1H-indole-2-carboxylate
• InChI: InChI=1S/C11H10FNO2/c1-6-3-7-4-10(11(14)15-2)13-9(7)5-8(6)12/h3-5,13H,1-2H3
• InChI Key: CIRGVMVVIOKRIP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1F)NC(=C2)C(=O)OC

Description

Methyl 6-fluoro-5-methyl-1H-indole-2-carboxylate is a useful research compound. Its molecular formula is C11H10FNO2 and its molecular weight is 207.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a cooled solution of 6-Fluoro-5-Methyl-1H-indole-2-carboxylic acid in MeOH/toluene (1C) (200 mL, 1:1) was added TMS-diazomethane (2.0 M solution in diethylether, 1.05 eq.) dropwise and the reaction was allowed to warm up to room temperature over 1 h. The reaction mixture was concentrated and purified using triturating with CH2Cl2 and hexane and collecting the solids by filtration to obtain 6-Fluoro-5-Methyl-1H-indole-2-carboxylic acid methyl ester 1D (3.5 g). The concentrated filtrate was purified using chromatography over SiO2 using 0 to 40% ethyl acetate in hexanes to provide an additional amount of 6-Fluoro-5-Methyl-1H-indole-2-carboxylic acid methyl ester 1D (1.0 g). Overall yield (60%). 1H NMR (400 MHz, d6-DMSO): 2.26 (s, 3H), 3.83 (s, 3H), 7.07 (s, 1H), 7.08 (d, J=10.2 Hz, 1H), 7.49 (d, J=8.1 Hz, 1H), 11.9 (s, 1H).